Cas no 59860-99-0 ((11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione)

(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione is a synthetic corticosteroid derivative with a modified pregnane backbone, featuring a 9-fluoro substitution and a 16-methyl group. Its triene structure at positions 1,4,16 enhances binding affinity to glucocorticoid receptors, while the 11β,21-dihydroxy groups contribute to anti-inflammatory and immunosuppressive activity. The fluorination at C-9 improves metabolic stability and potency, and the 16-methyl group reduces mineralocorticoid effects. This compound is of interest in pharmaceutical research for its potential in treating inflammatory and autoimmune conditions with reduced side effects compared to classical corticosteroids. Its structural features make it a candidate for targeted therapeutic applications.

(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione structure

59860-99-0 structure

Product Name:(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione

CAS No:59860-99-0

MF:C₂₂H₂₇FO₄

MW:374.445790529251

CID:1617329

Update Time:2025-06-08

(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione Chemical and Physical Properties

Names and Identifiers

- (9xi,11beta)-9-fluoro-11,21-dihydroxy-16-methylpregna-1,4,16-triene-3,20-dione
- (11β)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
- (8S,9R,10S,11S,13S,14S)-9-fluoro-11-hydroxy-17-(2-hydroxyacetyl)-10,13,16-trimethyl-7,8,11,12,14,15-hexahydro-6H-cyclopenta[a]phenanthren-3-one
- (11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione
- Inchi： 1S/C22H27FO4/c1-12-8-16-15-5-4-13-9-14(25)6-7-21(13,3)22(15,23)18(27)10-20(16,2)19(12)17(26)11-24/h6-7,9,15-16,18,24,27H,4-5,8,10-11H2,1-3H3/t15-,16-,18-,20-,21-,22-/m0/s1
- InChI Key： PSXDNQUHAFMVPT-QEYSUVLUSA-N
- SMILES： F[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1CC(C)=C(C(CO)=O)[C@@]1(C)C[C@@H]2O)=O)C

Computed Properties

Exact Mass: 374.18941

Experimental Properties

PSA: 74.6

(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F591115-10mg	(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione	59860-99-0		10mg	$ 283.00	2023-09-07
TRC	F591115-100mg	(11b)-9-Fluoro-11,21-dihydroxy-16-methyl-pregna-1,4,16-triene-3,20-dione	59860-99-0		100mg	$ 2268.00	2023-09-07